Cas no 2680768-13-0 (benzyl N-6-chloro-5-(trifluoromethyl)pyrazin-2-ylcarbamate)

• Product Name: benzyl N-6-chloro-5-(trifluoromethyl)pyrazin-2-ylcarbamate
• CAS No: 2680768-13-0
• MF: C₁₃H₉ClF₃N₃O₂
• MW: 331.677672147751
• CID: 5623648
• PubChem ID: 165928715
• Update Time: 2025-10-28

benzyl N-6-chloro-5-(trifluoromethyl)pyrazin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28295818
• benzyl N-[6-chloro-5-(trifluoromethyl)pyrazin-2-yl]carbamate
• 2680768-13-0
• benzyl N-6-chloro-5-(trifluoromethyl)pyrazin-2-ylcarbamate

• Inchi： 1S/C13H9ClF3N3O2/c14-11-10(13(15,16)17)18-6-9(19-11)20-12(21)22-7-8-4-2-1-3-5-8/h1-6H,7H2,(H,19,20,21)
• InChI Key： REHSSKGRYKJUET-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)N=CC(=N1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 331.0335387g/mol
• Monoisotopic Mass: 331.0335387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.1Ų

Additional information on benzyl N-6-chloro-5-(trifluoromethyl)pyrazin-2-ylcarbamate

Benzyl N-6-chloro-5-(trifluoromethyl)pyrazin-2-ylcarbamate: A Comprehensive Overview

Benzyl N-6-chloro-5-(trifluoromethyl)pyrazin-2-ylcarbamate (CAS No. 2680768-13-0) is a specialized chemical compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique pyrazine core and trifluoromethyl group, offers a wide range of applications due to its distinct chemical properties. Researchers and industry professionals are increasingly interested in this molecule for its potential in drug discovery and crop protection.

The molecular structure of Benzyl N-6-chloro-5-(trifluoromethyl)pyrazin-2-ylcarbamate includes a chloro substituent at the 6-position and a trifluoromethyl group at the 5-position of the pyrazine ring. These functional groups contribute to its reactivity and stability, making it a valuable intermediate in synthetic chemistry. The carbamate moiety further enhances its versatility, allowing for various derivatizations to suit specific applications.

In the pharmaceutical industry, Benzyl N-6-chloro-5-(trifluoromethyl)pyrazin-2-ylcarbamate is being explored as a potential building block for novel therapeutics. Its pyrazine scaffold is commonly found in bioactive molecules, and the presence of the trifluoromethyl group can improve metabolic stability and bioavailability. Recent studies have highlighted its role in the development of kinase inhibitors and antimicrobial agents, addressing critical healthcare challenges such as antibiotic resistance and cancer treatment.

Agrochemical applications of Benzyl N-6-chloro-5-(trifluoromethyl)pyrazin-2-ylcarbamate are equally promising. The compound’s ability to interact with biological targets makes it a candidate for designing next-generation pesticides and herbicides. With the growing demand for sustainable agriculture, researchers are investigating its efficacy in controlling pests while minimizing environmental impact. The chloro and trifluoromethyl groups are particularly effective in enhancing the compound’s bioactivity against a broad spectrum of agricultural pathogens.

The synthesis of Benzyl N-6-chloro-5-(trifluoromethyl)pyrazin-2-ylcarbamate typically involves multi-step organic reactions, including halogenation and carbamate formation. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity. These innovations align with the industry’s shift toward greener and more efficient manufacturing processes, a topic of high interest among chemists and environmental advocates.

Market trends indicate a rising demand for Benzyl N-6-chloro-5-(trifluoromethyl)pyrazin-2-ylcarbamate, driven by its applications in high-growth sectors. Pharmaceutical companies are investing heavily in pyrazine-based compounds for drug development, while agrochemical firms seek innovative solutions to enhance crop yields. The compound’s CAS No. 2680768-13-0 is frequently searched in chemical databases, reflecting its relevance in contemporary research and industrial applications.

From a regulatory perspective, Benzyl N-6-chloro-5-(trifluoromethyl)pyrazin-2-ylcarbamate is subject to standard safety and handling protocols. While it is not classified as a hazardous material, proper laboratory practices should be followed to ensure safe usage. Material Safety Data Sheets (MSDS) provide detailed guidelines for storage, handling, and disposal, ensuring compliance with global chemical regulations.

In conclusion, Benzyl N-6-chloro-5-(trifluoromethyl)pyrazin-2-ylcarbamate (CAS No. 2680768-13-0) represents a versatile and valuable compound with significant potential across multiple industries. Its unique chemical structure, combined with its applicability in pharmaceuticals and agrochemicals, positions it as a key player in modern chemistry. As research continues to uncover new uses for this molecule, its importance in scientific and industrial communities is expected to grow exponentially.